Cas no 1022094-79-6 (1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(2,4,5-trichlorophenyl)sulfonyl-1,4-diazepane)

• Product Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(2,4,5-trichlorophenyl)sulfonyl-1,4-diazepane
• CAS No: 1022094-79-6
• MF: C₁₇H₁₄Cl₄F₃N₃O₂S
• MW: 523.18416929245
• MDL: MFCD00246007
• CID: 5166142
• Update Time: 2025-05-21

1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(2,4,5-trichlorophenyl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(2,4,5-trichlorophenyl)sulfonyl-1,4-diazepane

• MDL： MFCD00246007
• Inchi： 1S/C17H14Cl4F3N3O2S/c18-11-7-13(20)15(8-12(11)19)30(28,29)27-3-1-2-26(4-5-27)16-14(21)6-10(9-25-16)17(22,23)24/h6-9H,1-5H2
• InChI Key： RKWDHUGKNARGIH-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C(F)(F)F)C=C2Cl)CCCN(S(C2=CC(Cl)=C(Cl)C=C2Cl)(=O)=O)CC1

Additional information on 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(2,4,5-trichlorophenyl)sulfonyl-1,4-diazepane

Introduction to Compound with CAS No. 1022094-79-6 and Its Applications in Modern Chemical Biology

Compound with the CAS number 1022094-79-6 is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(2,4,5-trichlorophenyl)sulfonyl-1,4-diazepane, represents a unique blend of structural features that make it a promising candidate for various biological and therapeutic applications.

The molecular structure of this compound is characterized by a diazepane core, which is a heterocyclic compound containing nitrogen atoms. The presence of multiple functional groups, such as chloro and trifluoromethyl substituents, enhances its potential for interaction with biological targets. Specifically, the 3-chloro-5-(trifluoromethyl)pyridin-2-yl moiety contributes to the compound's ability to modulate biological pathways by influencing enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological targets in a highly specific manner. The 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(2,4,5-trichlorophenyl)sulfonyl-1,4-diazepane structure has been extensively studied for its potential to serve as a scaffold for drug discovery. Its unique chemical properties make it an attractive candidate for further investigation in the development of novel therapeutic agents.

The sulfonamide group in this compound plays a crucial role in its biological activity. Sulfonamides are well-known for their ability to inhibit various enzymes and receptors, making them valuable in the treatment of infectious diseases, inflammation, and other metabolic disorders. The combination of the diazepane core with the sulfonamide group in 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(2,4,5-trichlorophenyl)sulfonyl-1,4-diazepane suggests that it may have broad-spectrum biological activity.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The presence of a trifluoromethyl group in the 3-chloro-5-(trifluoromethyl)pyridin-2-yl moiety is particularly noteworthy, as it can significantly improve the compound's pharmacokinetic properties. This feature makes it an attractive candidate for further development as a drug candidate.

The dichlorophenyl group at the 4-position of the sulfonamide moiety also contributes to the compound's overall activity. Phenyl rings are commonly found in biologically active molecules and have been shown to enhance binding affinity to various biological targets. The combination of chlorine atoms further enhances this effect by increasing the electron-withdrawing properties of the ring.

In conclusion, compound with CAS number 1022094-79-6, specifically named as 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(2,4,5-trichlorophenyl)sulfonyl-1,4-diazepane, represents a promising molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents.